4-Methoxy-3-(2-methoxyethoxy)aniline

Specification

• CAS No.: 26181-51-1
• Molecular Formula: C10H15NO3
• Molecular Weight: 197.23 g/mol
• IUPAC Name: 4-methoxy-3-(2-methoxyethoxy)aniline
• Standard InChI: InChI=1S/C10H15NO3/c1-12-5-6-14-10-7-8(11)3-4-9(10)13-2/h3-4,7H,5-6,11H2,1-2H3
• Standard InChI Key: ZAJAWGOUBJAMPG-UHFFFAOYSA-N
• SMILES: COCCOC1=C(C=CC(=C1)N)OC
• Canonical SMILES: COCCOC1=C(C=CC(=C1)N)OC

Introduction

Structural and Molecular Characteristics

Chemical Identity

4-Methoxy-3-(2-methoxyethoxy)aniline is an aromatic amine with the systematic IUPAC name 4-methoxy-3-(2-methoxyethoxy)aniline. Its structure consists of a benzene ring substituted with:

• A methoxy group (-OCH$_3$) at the 4-position.

• A 2-methoxyethoxy group (-OCH$_2$CH$_2$OCH$_3$) at the 3-position.

• An amino group (-NH$_2$) at the 1-position.

The compound’s SMILES notation is COCCOC1=C(C=CC(=C1)N)OC, and its InChIKey is ZAJAWGOUBJAMPG-UHFFFAOYSA-N.

Table 1: Key Molecular Descriptors

Property	Value
CAS No.	26181-51-1
Molecular Formula	$\text{C}_{10}\text{H}_{15}\text{NO}_3$
Molecular Weight (g/mol)	197.23
Density (g/cm³)	~1.1 (estimated)
Boiling Point (°C)	~300 (estimated)

Synthesis and Optimization Strategies

Ullmann Coupling Approach

A patent (CN110467538A) details a two-step synthesis for structurally analogous diphenylamines, providing insights into scalable methods:

• Intermediate Formation: Reacting 0-chloro-benzoic acid with 2-methyl-4-aminoanisole in toluene/DMF using CuCl as a catalyst and sodium carbonate as a base. The reaction proceeds under reflux (8–10 h), achieving ~91% yield of the carboxylated intermediate.

• Decarboxylation: Heating the intermediate in methanol removes the carboxyl group, yielding the target diphenylamine derivative with ~90% efficiency.

While this method targets 2-methyl-4-methoxy diphenylamine, analogous protocols apply to 4-Methoxy-3-(2-methoxyethoxy)aniline by substituting reactants. For example, replacing 2-methyl-4-aminoanisole with 3-amino-4-methoxyphenol could enable analogous etherification.

Table 2: Exemplary Synthesis Conditions

Parameter	Value
Catalyst	CuCl (0.2–0.5 mol%)
Solvent	Toluene:DMF (9:1)
Temperature	Reflux (~110°C)
Reaction Time	8–10 hours
Yield (Intermediate)	91.12–91.47%
Yield (Final Product)	90.51–90.99%

Alternative Etherification Routes

VulcanChem describes a nucleophilic substitution strategy where 2-(2-methoxyethoxy)ethanol reacts with 4-methoxy-3-nitroaniline, followed by nitro-group reduction. This method avoids transition-metal catalysts, favoring milder conditions:

• Etherification: 4-Methoxy-3-nitroaniline + 2-(2-methoxyethoxy)ethanol → Nitro-intermediate.

• Reduction: Catalytic hydrogenation (H$_2$, Pd/C) converts the nitro group to -NH$_2$.

Physicochemical Properties

Thermal Stability and Phase Behavior

While experimental data for 4-Methoxy-3-(2-methoxyethoxy)aniline is limited, analogs like 3-(2-Methoxyethoxy)aniline (CAS 110178-35-3) exhibit:

• Density: 1.1 ± 0.1 g/cm³.

• Boiling Point: 299.6 ± 20.0°C.

• Flash Point: 147.1 ± 29.0°C.

The methoxyethoxy side chain enhances solubility in polar aprotic solvents (e.g., DMF, DMSO) while retaining moderate lipophilicity ($\log P \approx 1.8$, estimated).

Spectroscopic Profiles

• IR Spectroscopy: Expected peaks include N-H stretches (~3400 cm$^{-1}$), aromatic C=C (~1600 cm$^{-1}$), and C-O-C stretches (~1250 cm$^{-1}$).

• NMR: $^1\text{H}$ NMR would show singlet peaks for methoxy groups (~3.3–3.5 ppm) and aromatic protons (~6.5–7.5 ppm).